Cas no 1448045-90-6 (ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate)

• Product Name: ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate
• CAS No: 1448045-90-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6444861
• Update Time: 2025-06-11

ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate
• HJHNABCODPVICO-UHFFFAOYSA-N

• Inchi： 1S/C12H19N3O2/c1-3-17-12(16)13-8-10-9-6-4-5-7-11(9)15(2)14-10/h3-8H2,1-2H3,(H,13,16)
• InChI Key： HJHNABCODPVICO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NCC1C2=C(N(C)N=1)CCCC2

Additional information on ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate

Professional Introduction to Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate (CAS No. 1448045-90-6)

Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate, a compound with the CAS number 1448045-90-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives and has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound features a complex indazole core, which is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules.

The indazole moiety in Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate is particularly noteworthy. Indazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1-methyl group and the tetrahydro derivative further modulates the pharmacokinetic and pharmacodynamic profiles of the compound. This modification enhances its solubility and metabolic stability, making it a promising candidate for further development.

Recent studies have highlighted the importance of indazole derivatives in drug discovery. For instance, researchers have explored various modifications of the indazole ring to optimize its biological activity. The carbamate group in Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate plays a crucial role in enhancing binding affinity to target enzymes and receptors. This functional group is commonly used in medicinal chemistry to improve drug-receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indazole core efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications. The synthesis also includes protective group strategies to prevent unwanted side reactions during the multi-step process.

In terms of pharmacological activity, preliminary studies on Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes that are implicated in various diseases. For example, it has demonstrated potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation. These findings suggest that this compound could be a valuable lead for developing novel therapeutic agents.

The structural features of this compound also make it an attractive candidate for further exploration in drug design. The tetrahydroindazole ring provides a flexible scaffold that can be modified to enhance specific biological activities. Researchers are investigating various derivatives of this compound to optimize its pharmacological properties. These studies aim to identify analogs with improved efficacy and reduced toxicity.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate and biological targets. These techniques provide insights into the binding mechanisms and help in designing more effective drug candidates. By leveraging computational tools, scientists can predict the binding affinity and specificity of the compound before conducting expensive experimental trials.

The pharmaceutical industry is increasingly focusing on innovative approaches to develop new drugs. Natural product-inspired scaffolds like indazole are being extensively explored due to their proven biological activity. The unique structural features of Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate make it a promising candidate for further development into a therapeutic agent.

In conclusion, Ethyl N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcarbamate (CAS No. 1448045-90-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in developing novel treatments for various diseases.